Cas no 89807-46-5 (Benzenemethanaminium, N,N,N-tributyl-3-(trifluoromethoxy)-, chloride)

• Product Name: Benzenemethanaminium, N,N,N-tributyl-3-(trifluoromethoxy)-, chloride
• CAS No: 89807-46-5
• MF: C₂₀H₃₃ClF₃NO
• MW: 395.930335760117
• CID: 588702
• PubChem ID: 13292203
• Update Time: 2025-04-19

Benzenemethanaminium, N,N,N-tributyl-3-(trifluoromethoxy)-, chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N,N,N-tributyl-3-(trifluoromethoxy)-, chloride
• tributyl-[[3-(trifluoromethoxy)phenyl]methyl]azanium,chloride
• SCHEMBL11105968
• 89807-46-5
• DTXSID20535127
• ZLBPZTRYJQRYEM-UHFFFAOYSA-M
• N,N-Dibutyl-N-{[3-(trifluoromethoxy)phenyl]methyl}butan-1-aminium chloride

• Inchi： 1S/C20H33F3NO.ClH/c1-4-7-13-24(14-8-5-2,15-9-6-3)17-18-11-10-12-19(16-18)25-20(21,22)23;/h10-12,16H,4-9,13-15,17H2,1-3H3;1H/q+1;/p-1
• InChI Key： ZLBPZTRYJQRYEM-UHFFFAOYSA-M
• SMILES： [Cl-].FC(OC1=CC=CC(=C1)C[N+](CCCC)(CCCC)CCCC)(F)F

Computed Properties

• Exact Mass: 395.2202769g/mol
• Monoisotopic Mass: 395.2202769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų